2,3-dimethoxy-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride
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Description
2,3-dimethoxy-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H30ClN3O6S and its molecular weight is 500.01. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored for their anti-inflammatory and analgesic properties. These compounds were found to have significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting their potential in drug development for inflammatory conditions (Abu‐Hashem et al., 2020).
Enzymatic Studies
- The oxidative metabolism of a novel antidepressant, showcasing the involvement of cytochrome P450 and other enzymes, emphasizes the importance of understanding metabolic pathways in drug development and the role of specific enzymes in the biotransformation of pharmacologically active compounds (Hvenegaard et al., 2012).
Receptor Ligand Development
- Research into dopamine D(3) receptor ligands involved structural modifications of benzamide derivatives to enhance receptor affinity and selectivity. This work contributes to the development of receptor-specific drugs with potential applications in treating neurological disorders (Leopoldo et al., 2002).
Antiviral and Antibacterial Agents
- The discovery and synthesis of non-nucleoside HIV-1 reverse transcriptase inhibitors from bis(heteroaryl)piperazines underline the ongoing search for potent antiviral agents. This research exemplifies how structural variations can significantly enhance the antiviral potency of compounds (Romero et al., 1994).
- Investigations into substituted benzamides and sulfonamides have revealed their potent antibacterial activities. These studies provide valuable insights into the structure-activity relationships essential for designing effective antibacterial agents (Vinaya et al., 2008).
properties
IUPAC Name |
2,3-dimethoxy-N-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O6S.ClH/c1-29-17-7-9-18(10-8-17)32(27,28)25-15-13-24(14-16-25)12-11-23-22(26)19-5-4-6-20(30-2)21(19)31-3;/h4-10H,11-16H2,1-3H3,(H,23,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHKZBUSAOOYSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=C(C(=CC=C3)OC)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dimethoxy-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.